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Compound of Interest

Compound Name: Methyl elaidate

Cat. No.: B3428367 Get Quote

An In-depth Technical Guide to the Stability and Storage of Methyl Elaidate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl elaidate is the methyl ester of elaidic acid, the trans isomer of oleic acid. It is a

monounsaturated fatty acid methyl ester (FAME) that serves as an important standard in lipid

research and is under investigation for various applications due to its unique physicochemical

properties. Understanding the stability and appropriate storage conditions of methyl elaidate is

critical for ensuring its integrity and the reproducibility of experimental results. This guide

provides a comprehensive overview of the stability of methyl elaidate, including its

degradation pathways, recommended storage conditions, and analytical methods for assessing

its purity and degradation.

Chemical and Physical Properties
A summary of the key chemical and physical properties of methyl elaidate is presented in

Table 1.

Table 1: Chemical and Physical Properties of Methyl Elaidate
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Property Value Reference

Chemical Formula C₁₉H₃₆O₂ [CymitQuimica]

Molecular Weight 296.49 g/mol [Sigma-Aldrich]

CAS Number 1937-62-8 [Sigma-Aldrich]

Appearance Colorless to pale yellow liquid [CymitQuimica]

Melting Point 9-10 °C [Sigma-Aldrich]

Boiling Point 164-165 °C at 0.5 Torr [ECHEMI]

Density 0.871 g/mL at 20 °C [Sigma-Aldrich]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol,

ether, and chloroform.

[ECHEMI]

Stability Profile
Methyl elaidate is generally more stable than its cis-isomer, methyl oleate, particularly against

oxidation.[1] However, it is susceptible to degradation under certain conditions, primarily

through oxidation and hydrolysis.

Oxidative Stability
The trans configuration of the double bond in methyl elaidate imparts a higher resistance to

oxidation compared to the cis configuration in methyl oleate.[1] Oxidation typically initiates at

the allylic positions adjacent to the double bond and proceeds via a free-radical chain reaction.

Key factors influencing oxidative stability:

Oxygen: The presence of oxygen is the primary driver of oxidation. Storing under an inert

atmosphere (e.g., nitrogen or argon) significantly enhances stability.

Temperature: Higher temperatures accelerate the rate of oxidation.

Light: Exposure to light, particularly UV light, can promote the formation of free radicals and

initiate oxidation.
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Presence of Metals: Metal ions, such as copper and iron, can act as pro-oxidants and

catalyze the decomposition of hydroperoxides, accelerating the oxidation process.

A study comparing the thermal oxidation of methyl elaidate and methyl oleate found that

methyl elaidate exhibited better oxidation stability. The reduction of the thermal oxidation

reaction of methyl elaidate was 6.72% lower than that of methyl oleate.[1]

Hydrolytic Stability
As an ester, methyl elaidate can undergo hydrolysis to yield elaidic acid and methanol. This

reaction is catalyzed by acids or bases and is dependent on the presence of water.

Key factors influencing hydrolytic stability:

pH: Hydrolysis is significantly faster in both acidic and alkaline conditions compared to a

neutral pH.

Temperature: Increased temperature accelerates the rate of hydrolysis.

Water Content: The presence of water is essential for hydrolysis to occur.

Under neutral conditions and in the absence of enzymatic activity, the hydrolysis of methyl
elaidate is generally slow at ambient temperatures.

Thermal Stability
Methyl elaidate demonstrates relatively good thermal stability. However, at elevated

temperatures, particularly in the presence of oxygen, thermal oxidation will occur. The primary

thermal degradation products of methyl oleate (the cis-isomer) when heated at 180°C include

aldehydes, ketones, primary alcohols, alkanes, and furans.[2] Similar degradation products can

be expected for methyl elaidate under such conditions. A study on the thermal oxidation

behavior of methyl elaidate showed that it requires a higher energy barrier (1.3-13.6 kJ/mol)

for thermal oxidation compared to methyl oleate, making it more difficult to undergo this

reaction.[1]

Recommended Storage Conditions
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To maintain the purity and integrity of methyl elaidate, the following storage conditions are

recommended. A summary of these recommendations is provided in Table 2.

Table 2: Recommended Storage Conditions for Methyl Elaidate

Parameter Recommended Condition Rationale

Temperature
2-8 °C (short-term) or -20 °C

(long-term)

To minimize oxidation and

other degradation reactions.

Atmosphere
Under an inert gas (e.g.,

nitrogen or argon)
To prevent oxidation.

Light
In the dark (e.g., in an amber

vial)
To prevent photo-oxidation.

Container
Tightly sealed, clean glass

container

To prevent contamination and

exposure to air and moisture.

For solutions of methyl elaidate in a solvent, storage at -20°C or -80°C is recommended, with

the solution being blanketed with an inert gas. A stock solution stored at -80°C under nitrogen

can be stable for up to 6 months, while at -20°C, it is recommended for use within 1 month.[3]

Degradation Pathways
The primary degradation pathways for methyl elaidate are autoxidation and hydrolysis.

Autoxidation Pathway
The autoxidation of methyl elaidate proceeds through a free-radical chain reaction involving

initiation, propagation, and termination steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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